[1-(Mesitylsulfonyl)-2-pyrrolidinyl](diphenyl)methanol

• Molecular Formula: C26H29NO3S
• Molecular Weight: 435.6 g/mol
• IUPAC Name: diphenyl-[(2S)-1-(2,4,6-trimethylphenyl)sulfonylpyrrolidin-2-yl]methanol
• InChI: InChI=1S/C26H29NO3S/c1-19-17-20(2)25(21(3)18-19)31(29,30)27-16-10-15-24(27)26(28,22-11-6-4-7-12-22)23-13-8-5-9-14-23/h4-9,11-14,17-18,24,28H,10,15-16H2,1-3H3/t24-/m0/s1
• InChI Key: ZOWCJGLMSUAKQE-DEOSSOPVSA-N
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCC[C@H]2C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCCC2C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C

Description

[1-(Mesitylsulfonyl)-2-pyrrolidinyl](diphenyl)methanol, also known as Mesitylsulfonyl-Diphenylmethanol or MDP, is a chemical compound with potential applications in scientific research. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of MDP is not well understood, but it is believed to act as a Lewis acid, facilitating the formation of reactive intermediates in organic reactions. MDP has been shown to be an effective chiral auxiliary in enantioselective reactions, suggesting that it may interact with other molecules in a stereoselective manner.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of MDP. However, studies have shown that this compound is relatively non-toxic and has low levels of acute toxicity in animals. MDP has also been shown to have low levels of mutagenicity and genotoxicity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MDP in lab experiments is its potential as a chiral auxiliary in asymmetric synthesis. This compound can be used to selectively form enantiomers, which is important in the production of pharmaceuticals and other complex organic molecules. However, one limitation of using MDP is its relatively high cost compared to other chiral auxiliaries.

Future Directions

There are several potential future directions for research on MDP. One area of interest is the development of new synthetic methods for this compound, particularly those that are more cost-effective. Another area of interest is the exploration of MDP's potential as a ligand in catalytic reactions and as a reagent in organic transformations. Additionally, further studies on the mechanism of action and biochemical and physiological effects of MDP could provide valuable insights into its potential applications in scientific research.

Synthesis Methods

MDP can be synthesized through a variety of methods. One of the most commonly used methods involves the reaction of mesitylsulfonyl chloride with diphenylmethanol in the presence of a base such as triethylamine. This reaction results in the formation of MDP as a white crystalline solid. Other methods for synthesizing MDP include the reaction of mesitylsulfonyl azide with diphenylmethanol and the reaction of mesitylene with diphenylmethanol in the presence of a Lewis acid catalyst such as aluminum chloride.

Scientific Research Applications

MDP has potential applications in scientific research, particularly in the field of organic chemistry. This compound can be used as a chiral auxiliary in asymmetric synthesis, allowing for the selective formation of enantiomers. MDP has also been studied for its potential as a ligand in catalytic reactions and as a reagent in organic transformations.